Cas no 2694728-68-0 (5-bromo-2-(propan-2-yl)-2H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-bromo-2-(propan-2-yl)-2H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2694728-68-0
• MF: C₆H₈BrN₃O₂
• MW: 234.050620079041
• MDL: MFCD32215689
• CID: 5628732
• PubChem ID: 165951300
• Update Time: 2025-11-06

5-bromo-2-(propan-2-yl)-2H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(propan-2-yl)-2H-1,2,3-triazole-4-carboxylic acid
• 2694728-68-0
• EN300-28317972
• 5-Bromo-2-(1-methylethyl)-2H-1,2,3-triazole-4-carboxylic acid

• MDL： MFCD32215689
• Inchi： 1S/C6H8BrN3O2/c1-3(2)10-8-4(6(11)12)5(7)9-10/h3H,1-2H3,(H,11,12)
• InChI Key： FGTXGQSVRVVLAG-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=NN(C(C)C)N=1

Computed Properties

• Exact Mass: 232.97999g/mol
• Monoisotopic Mass: 232.97999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68Ų

Additional information on 5-bromo-2-(propan-2-yl)-2H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 5-bromo-2-(propan-2-yl)-2H-1,2,3-triazole-4-carboxylic acid (CAS No. 2694728-68-0)

The compound 5-bromo-2-(propan-2-yl)-2H-1,2,3-triazole-4-carboxylic acid (CAS No. 2694728-68-0) is a heterocyclic organic molecule featuring a 1,2,3-triazole core substituted with a bromine atom, an isopropyl group, and a carboxylic acid functionality. This structure makes it a versatile intermediate in pharmaceutical and agrochemical research. The presence of the carboxylic acid group allows for further derivatization, while the bromine atom offers opportunities for cross-coupling reactions, a topic highly searched in modern synthetic chemistry forums.

In recent years, the demand for triazole derivatives has surged due to their broad biological activities, including antimicrobial and anti-inflammatory properties. Researchers frequently search for "5-bromo-2-(propan-2-yl)-2H-1,2,3-triazole-4-carboxylic acid synthesis" or "applications of triazole carboxylic acids," reflecting the compound's relevance in drug discovery. Its CAS No. 2694728-68-0 is often used in patent literature and chemical databases to track its use in novel therapeutic agents.

The compound's unique structure also aligns with the growing interest in "click chemistry" and "bioorthogonal reactions," as the 1,2,3-triazole ring is a common product of azide-alkyne cycloadditions. This connection to cutting-edge methodologies enhances its appeal in academic and industrial labs. Additionally, its isopropyl substituent contributes to lipophilicity, a property often explored in "drug solubility optimization" studies.

From a synthetic perspective, 5-bromo-2-(propan-2-yl)-2H-1,2,3-triazole-4-carboxylic acid serves as a precursor for more complex molecules. Queries like "how to modify triazole carboxylic acids" or "brominated triazole reactions" highlight user interest in its reactivity. The compound's carboxylic acid group enables amide bond formation, while the bromine atom participates in palladium-catalyzed couplings, both critical for constructing diverse chemical libraries.

Environmental and regulatory considerations are also trending topics. Although this compound is not classified as hazardous, researchers increasingly search for "green synthesis of triazole derivatives" or "sustainable heterocyclic chemistry," emphasizing the need for eco-friendly approaches to its production. Its CAS No. 2694728-68-0 is occasionally referenced in studies evaluating biodegradability of similar structures.

In material science, the 1,2,3-triazole moiety is valued for its ability to form hydrogen bonds and metal complexes. This has led to searches like "triazole-based polymers" or "coordination chemistry of carboxylic triazoles," where 5-bromo-2-(propan-2-yl)-2H-1,2,3-triazole-4-carboxylic acid could play a role. Its dual functionality (Br and COOH) makes it a candidate for designing smart materials or catalysts.

Analytical characterization of this compound typically involves NMR, HPLC, and mass spectrometry—techniques frequently searched alongside "triazole purity analysis." The isopropyl group generates distinctive spectroscopic signals, aiding in structural confirmation. Patent databases reveal its inclusion in claims related to "small molecule therapeutics" and "crop protection agents," though specific applications remain proprietary.

As the pharmaceutical industry explores "fragment-based drug design," 5-bromo-2-(propan-2-yl)-2H-1,2,3-triazole-4-carboxylic acid gains attention as a potential building block. Its moderate size and multiple reactive sites align with queries about "privileged scaffolds in medicinal chemistry." The compound's CAS No. 2694728-68-0 thus appears in both commercial catalogs and academic research papers.

Future directions may involve leveraging this compound's properties in "proteolysis-targeting chimeras (PROTACs)" or "covalent inhibitors," two rapidly growing areas in drug development. Its bromine and carboxylic acid groups provide handles for linker attachment, addressing common search terms like "heterobifunctional molecule synthesis." Such applications underscore its enduring value in chemical biology.